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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529

The isotopic purity of a deuterated standard is a critical parameter for ensuring accuracy and
precision in quantitative mass spectrometry-based assays. The data presented below is
representative of a high-quality Trifloxystrobin-d3 standard, as determined by High-Resolution
Mass Spectrometry (HRMS). The table summarizes the relative abundance of each
isotopologue.

Property Specification Result
Chemical Formula C20H16D3F3N204 Conforms
Molecular Weight 411.39 g/mol Conforms
Isotopic Purity (ds) >98% 99.1%

Isotopologue Distribution

Trifloxystrobin-ds 99.1%

Trifloxystrobin-d2 0.7%

Trifloxystrobin-da 0.1%

Trifloxystrobin-do 0.1%

Chemical Purity (HPLC) >99% 99.5%
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Note: The data in this table is representative of a typical batch and may vary slightly between
lots.

Experimental Protocols

The determination of isotopic purity for deuterated standards like Trifloxystrobin-d3 is
predominantly performed using Liquid Chromatography-Mass Spectrometry (LC-MS),
particularly with high-resolution mass analyzers such as Time-of-Flight (TOF) or Orbitrap
instruments.[1][2]

Objective: To determine the isotopic distribution and confirm the isotopic purity of
Trifloxystrobin-d3.

1. Materials and Reagents:

o Trifloxystrobin-d3 standard

 Trifloxystrobin unlabeled standard (for reference)

e LC-MS grade acetonitrile

e LC-MS grade water

e LC-MS grade formic acid

¢ High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.[1]
2. Sample Preparation:

» Prepare a stock solution of Trifloxystrobin-d3 at a concentration of 1 mg/mL in acetonitrile.

o From the stock solution, prepare a working solution of 1 pg/mL in a 50:50 mixture of
acetonitrile and water.

» For accurate mass measurements and confirmation, prepare a similar working solution of the
unlabeled Trifloxystrobin standard.

3. Liquid Chromatography (LC) Method:
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e Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm)
¢ Mobile Phase A: Water with 0.1% formic acid
o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to
initial conditions and equilibrate.

» Flow Rate: 0.3 mL/min
« Injection Volume: 2 pL
e Column Temperature: 40 °C
4. Mass Spectrometry (MS) Method:
 lonization Mode: Electrospray lonization (ESI), Positive
e Scan Mode: Full Scan MS (without fragmentation)
e Mass Range: m/z 100-600
e Resolution: = 60,000 FWHM (Full Width at Half Maximum) to resolve isotopic peaks.[1]
o Data Analysis:
o Acquire the full scan mass spectrum for Trifloxystrobin-d3.

o Extract the ion chromatogram for the [M+H]* adducts corresponding to the do to ds
isotopologues (m/z 409.14 to 412.16).

o Integrate the peak areas for each isotopologue.

o Calculate the relative percentage of each isotopologue to determine the isotopic
distribution. The isotopic purity is the percentage of the ds species.[2]

Below is a diagram illustrating the general workflow for this experimental protocol.
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Sample Preparation
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Caption: Workflow for Isotopic Purity Determination by LC-HRMS.
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Mechanism of Action: Trifloxystrobin

Trifloxystrobin is a broad-spectrum fungicide belonging to the strobilurin class.[3] Its mode of
action involves the inhibition of mitochondrial respiration in fungi by blocking the electron
transport chain.[3] Specifically, Trifloxystrobin binds to the Quinone outside (Qo) site of the
Cytochrome bci complex (also known as Complex Ill), which prevents the transfer of electrons
from ubiquinol to cytochrome c. This disruption halts the production of ATP, the primary energy
currency of the cell, ultimately leading to fungal cell death.[3][4]

The diagram below illustrates this inhibitory action within the mitochondrial electron transport
chain.
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Caption: Trifloxystrobin inhibits Complex Il of the respiratory chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15140529¢#isotopic-purity-of-trifloxystrobin-d3-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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